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Compound of Interest

Compound Name: Asperaculane B

Cat. No.: B15142886 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential information and a step-by-step operational plan for

the proper disposal of Asperaculane B, a sesquiterpenoid fungal metabolite derived from

Aspergillus aculeatus.[1][2][3] While specific safety data sheets (SDS) for Asperaculane B are

not readily available, this document outlines a recommended disposal procedure based on

general best practices for laboratory chemical waste management.

Asperaculane B is a solid compound with the chemical formula C₁₄H₂₀O₃ and a molecular

weight of 236.31.[4][5] It has been identified as a dual-functional antimalarial agent, inhibiting

both the asexual and sexual stages of Plasmodium falciparum.[1][3][6] Given its biological

activity, it is imperative to handle and dispose of this compound with care to prevent unintended

environmental release or exposure.

Quantitative Data Summary
Due to the limited availability of public data, a comprehensive quantitative summary is not

possible. However, the key identifying information for Asperaculane B is presented below.
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Property Value

CAS Number 2378379-27-0

Molecular Formula C₁₄H₂₀O₃

Molecular Weight 236.31 g/mol

Physical Form Solid[5]

Experimental Protocol: Asperaculane B Disposal
The following protocol is a general guideline. Always consult with your institution's

Environmental Health and Safety (EHS) office for specific requirements and procedures.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety glasses or goggles, a lab coat, and

chemical-resistant gloves.

2. Waste Segregation and Collection:

Solid Waste:

Collect pure Asperaculane B waste, as well as any grossly contaminated items (e.g.,

weigh boats, contaminated gloves, absorbent pads), in a designated, leak-proof, and

clearly labeled hazardous waste container.

The label should include the words "Hazardous Waste," the full chemical name

("Asperaculane B"), and the approximate quantity.

Liquid Waste:

For solutions containing Asperaculane B, collect the waste in a designated, sealed, and

labeled hazardous waste container.

Do not mix with other incompatible waste streams.

Sharps Waste:
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Any sharps (e.g., needles, Pasteur pipettes) contaminated with Asperaculane B should

be disposed of in a designated sharps container for hazardous chemical waste.

3. Container Management:

Keep waste containers closed except when adding waste.

Store waste containers in a designated satellite accumulation area.

4. Disposal Request:

Once the waste container is full or is no longer needed, submit a chemical waste pickup

request to your institution's EHS department.

5. Decontamination:

Decontaminate surfaces and equipment that have come into contact with Asperaculane B
using an appropriate solvent (e.g., 70% ethanol), collecting the cleaning materials as

hazardous waste.

Logical Workflow for Asperaculane B Disposal
The following diagram illustrates the decision-making process for the proper disposal of waste

containing Asperaculane B.
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Caption: Decision workflow for the segregation and disposal of Asperaculane B waste.

In the absence of specific federal or state regulations for Asperaculane B, it should be

managed as a non-acutely toxic chemical waste. The primary method of disposal for this type

of organic solid is typically incineration by a licensed hazardous waste disposal facility. It is

crucial to avoid disposing of Asperaculane B down the drain or in the regular trash.[7][8][9]

Adherence to these general guidelines ensures the safety of laboratory personnel and the

protection of the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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